Cas no 92161-40-5 (Benzonitrile,2-chloro-6-(phenylmethoxy)-)

• Product Name: Benzonitrile,2-chloro-6-(phenylmethoxy)-
• CAS No: 92161-40-5
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• CID: 809275
• PubChem ID: 561231
• Update Time: 2025-04-19

Benzonitrile,2-chloro-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-chloro-6-(phenylmethoxy)-
• 2-chloro-6-benzyloxybenzonitrile
• 2-chloro-6-phenylmethoxybenzonitrile
• 2-(Benzyloxy)-6-chlorobenzonitrile
• DTXSID00238907
• Benzonitrile, 2-chloro-6-(phenylmethoxy)-
• SY7H2C29VY
• EINECS 295-901-0
• 2-Chloro-6-(phenylmethoxy)benzonitrile
• AKOS009096409
• Oprea1_225093
• NS00039436
• Benzonitrile, 2-benzyloxy-6-chloro-
• 92161-40-5
• CEFUICQUABSEPM-UHFFFAOYSA-N
• 2-(Benzyloxy)-6-chlorobenzonitrile #

• Inchi： 1S/C14H10ClNO/c15-13-7-4-8-14(12(13)9-16)17-10-11-5-2-1-3-6-11/h1-8H,10H2
• InChI Key： CEFUICQUABSEPM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.045
• Monoisotopic Mass: 243.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 409.6°Cat760mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.609